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For Researchers, Scientists, and Drug Development Professionals

Sodium silicate, also known as water glass or liquid glass, is a versatile inorganic chemical
compound with a wide range of applications across various industries, including detergents,
adhesives, construction materials, and water treatment.[1][2][3] Its properties are highly
dependent on its specific grade, which is primarily determined by the weight ratio of silica
(SiO2) to sodium oxide (Naz0). This technical guide provides an in-depth overview of the
different grades and specifications of sodium silicate, methods of production, and key
experimental protocols for its characterization.

Classification and Forms of Sodium Silicate

Sodium silicate is a general term for a series of compounds with the formula NazxSiyOzy+x or
(Naz0)x-(SiO2)y.[2] These compounds are available in both solid and liquid forms.[4][5]

o Solid Sodium Silicate: This form is typically sold as glassy lumps, powders, or flakes.[4][6] It
is produced by dehydrating liquid sodium silicate and offers advantages such as a long
shelf life, reduced transportation costs, and ease of handling.[5]

e Liquid Sodium Silicate (Water Glass): This is an aqueous solution of sodium silicate and is
the form used in most industrial applications.[1] The solutions are typically colorless, white,
or may have a greenish or blue tint due to iron impurities.[2][3]
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The most critical parameter for classifying sodium silicate is the weight ratio of SiO2 to Naz0.
[2][3] This ratio, often referred to as the modulus, dictates the physical and chemical properties
of the silicate.[7] Grades are generally categorized as follows:

o Alkaline Silicates: These have a lower SiO2:Naz0 weight ratio, typically below 2.85:1.[2][3]
They are more alkaline and are often used in detergents and cleaning agents.[7]

o Neutral Silicates: These have a higher SiO2:Naz20 weight ratio, generally above 2.85:1.[2][3]
They exhibit stronger binding and adhesive properties and are used in applications like
adhesives and cements.[7]

The molar ratio can be calculated from the weight ratio by multiplying by a factor of 1.032.[2][8]

Manufacturing Processes

There are two primary methods for manufacturing sodium silicate: the dry process and the
wet process.[9][10]

» Dry Process (Furnace Process): This method involves fusing silica sand (silicon dioxide) with
soda ash (sodium carbonate) at high temperatures (1200-1400°C) in a furnace.[4][9] The
resulting molten glass is then either cooled to form solid silicate lumps or dissolved in water
under pressure to produce liquid sodium silicate.[10][11]

o Wet Process (Hydrothermal Process): In this process, silica sand is reacted with a caustic
soda (sodium hydroxide) solution in a reactor under high pressure and temperature.[9][12]
[13] This method directly yields a sodium silicate solution.[12]

The choice of manufacturing process can influence the final properties and purity of the
sodium silicate.

Key Specifications and Their Interdependencies

The functional properties of a specific grade of sodium silicate are defined by several key
specifications, which are often interrelated.

Chemical Composition (SiO2 and NazO Content)

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://www.benchchem.com/product/b073388?utm_src=pdf-body
https://en.wikipedia.org/wiki/Sodium_silicate
https://www.pentagonchemical.com/sodium-silicate.php
https://srivarahichemicals.com/how-to-choose-the-right-grade-of-sodium-silicate-glass-for-industry/
https://en.wikipedia.org/wiki/Sodium_silicate
https://www.pentagonchemical.com/sodium-silicate.php
https://srivarahichemicals.com/how-to-choose-the-right-grade-of-sodium-silicate-glass-for-industry/
https://en.wikipedia.org/wiki/Sodium_silicate
https://www.pentagonchemical.com/sodium-silicate.php
https://srivarahichemicals.com/how-to-choose-the-right-grade-of-sodium-silicate-glass-for-industry/
https://en.wikipedia.org/wiki/Sodium_silicate
http://www.youngilchem.co.kr/y/en/01_product/01_02_fusibility.asp
https://www.benchchem.com/product/b073388?utm_src=pdf-body
https://patents.google.com/patent/CN1014694B/en
https://www.nanotrun.com/blog/production-method-and-application-of-sodium-silicate_b1286.html
https://www.dcmsme.gov.in/old/publications/pmryprof/glass/ch23.pdf
https://patents.google.com/patent/CN1014694B/en
https://www.benchchem.com/product/b073388?utm_src=pdf-body
https://www.nanotrun.com/blog/production-method-and-application-of-sodium-silicate_b1286.html
https://www.specialchem.com/adhesives/guide/sodium-silicate-adhesives
https://patents.google.com/patent/CN1014694B/en
https://www.ingessil.com/en/processoproduttivosodio
https://www.marsina.com/sodium-silicate-plant/
https://www.benchchem.com/product/b073388?utm_src=pdf-body
https://www.ingessil.com/en/processoproduttivosodio
https://www.benchchem.com/product/b073388?utm_src=pdf-body
https://www.benchchem.com/product/b073388?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073388?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

The relative percentages of SiO2 and Naz20 are the most fundamental specifications. They
determine the weight ratio and, consequently, most other properties of the silicate.

Weight Ratio (SiO2:Naz0)

As previously mentioned, this is the primary determinant of a grade's characteristics. A higher
ratio generally leads to higher viscosity and better binding properties, while a lower ratio results
in higher alkalinity.[7]

Density (Specific Gravity)

The density of liquid sodium silicate solutions is a function of the total solids content and
temperature.[14] At a given concentration, a higher SiO2:NazO ratio results in a lower density.
[14] Density is inversely proportional to temperature.[14]

Viscosity

The viscosity of sodium silicate solutions is dependent on the concentration, SiO2:NazO ratio,
and temperature.[14][15]

» Concentration: Viscosity increases with higher solids content.[15][16]
» Ratio: Higher SiO2:Na20 ratios result in more viscous solutions.[14][15]

o Temperature: Viscosity decreases as the temperature increases.[8][15] An increase of 20°C
can roughly halve the viscosity.[15]

pH

Sodium silicate solutions are alkaline, with the pH being influenced by the concentration and
the SiO2:Naz0 ratio.[8][15] The pH decreases as the ratio of SiOz to Naz0 increases.[15]
Typical pH values range from 11 to 13.[17][18]

Quantitative Data of Commercial Grades

The following tables summarize the typical specifications for various grades of liquid and solid
sodium silicate.

Table 1: Specifications of Liquid Sodium Silicate Grades
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Weight Total Specific
Grade Type Ratio % Na20 % SiO2 Soluble Gravity
(SiO2:Na20) Solids (%) (°Bé)
Alkaline 1.50 - 2.80 9-18 25-37 34 -57 38-62
Neutral 2.90-3.30 4-10 12-30 18 - 39 20-42
Data compiled from multiple sources.[19][20]
Table 2: Specifications of Solid Sodium Silicate Grades
Weight Ratio . Total Soluble
Grade Type ] % Naz20 % SiO2 ]
(Si02:Naz20) Solids (%)
Alkaline 1.70 - 2.80 26 - 34 65-73 99 min
Neutral 2.90-3.30 23-25 73-76 98.5 min

Data compiled from a representative source.[20]

Table 3: Detailed Examples of Commercial Liquid Sodium Silicate Grades

. Specific
Weight . ;
. ) Gravity Baumé (@
Grade % Na20 % SiO2 Ratio
. (g/ml @ 27°C)
(SiO2/Naz0)
27°C)
Be 40 R3 -
7.90 - 8.40 26.90-2850 3.20-3.50 ~1.370 ~39.16
Neutral
Be 42 R3 -
~9.0 ~29.5 3.20-3.29 - -
Neutral
Be 42 R2.1 -
] 11.85-1255 26.10-27.60 2.10-2.30 ~1.420 ~42.74
Alkaline
Be 42 R2.3 -
] 11.25-11.75 26.40 - 27.60 2.30 - 2.40 ~1.410 ~42.14
Alkaline
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Data adapted from a commercial technical data sheet.[21]

Experimental Protocols

Accurate characterization of sodium silicate grades is crucial for their effective application.
Standardized test methods are available for determining their key properties.

Determination of Chemical Composition (NazO and SiO2
Content)

The determination of sodium oxide and silicon dioxide content is fundamental to classifying
sodium silicate.

Principle: This is typically achieved through titrimetric methods. The total alkalinity (from Naz0)
is determined by titration with a standard acid. The silica content can be determined
gravimetrically after acid precipitation or through more advanced instrumental methods.

Methodology (based on Titration): A detailed potentiometric titration method can be employed

for accurate analysis.[22]

o Sample Preparation: A known weight of the sodium silicate sample is dissolved in
deionized water.

e Naz20 Determination: The solution is titrated with a standardized solution of hydrochloric acid
(HCI) to a specific pH endpoint, which corresponds to the neutralization of the sodium oxide.
The volume of acid used is proportional to the Na=O content.

e SiO2 Determination: Following the Naz0 titration, sodium fluoride (NaF) is added to the
solution. This reacts with the silicic acid to release hydroxide ions, which are then back-
titrated with the standard HCI solution. The volume of acid consumed in this second step is
used to calculate the SiOz content.

Alternative Methods:

o X-Ray Fluorescence (XRF) Spectrometry: This instrumental technique offers a rapid and
accurate method for determining the elemental composition, including Na, Si, and other trace
elements, without extensive sample preparation.[23]
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o Attenuated Total Reflectance Fourier-Transform Infrared (ATR FT-IR) Spectroscopy: This
method can be used to measure both the silica concentration and the SiO2 to alkali ratio.[24]

Measurement of Density and Viscosity

Density Measurement:

e Principle: The density or specific gravity of liquid sodium silicate is typically measured using
a hydrometer or a pycnometer at a standard temperature (e.g., 20°C).[14]

e Methodology (Hydrometer):
o Bring the sodium silicate sample to the standard temperature (e.g., 20°C).
o Place the sample in a graduated cylinder of appropriate size.
o Gently lower a calibrated hydrometer into the liquid and allow it to float freely.

o Read the specific gravity or Baumé value at the point where the surface of the liquid meets
the hydrometer scale.

Viscosity Measurement:

e Principle: The viscosity of liquid sodium silicate is measured using a viscometer, such as a
rotational viscometer.[16]

o Methodology (Rotational Viscometer):
o Calibrate the viscometer according to the manufacturer's instructions.

o Bring the sodium silicate sample to the desired temperature in a controlled temperature
bath.

o Select an appropriate spindle and rotational speed for the expected viscosity range.
o Immerse the spindle in the sample to the specified depth.

o Start the rotation and allow the reading to stabilize.
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o Record the viscosity value, typically in centipoise (cP) or Pascal-seconds (Pa-s).

Visualizations
Manufacturing Processes
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. Sodium Silicate - Production and Uses_Chemicalbook [chemicalbook.com]
. Sodium silicate - Wikipedia [en.wikipedia.org]
. Pentagon Chemicals [pentagonchemical.com]

. dcmsme.gov.in [dcmsme.gov.in]

1
2
3
4
¢ 5. novasilicate.com [novasilicate.com]
6. Sodium Silicate | Na203Si | CID 23266 - PubChem [pubchem.ncbi.nlm.nih.gov]
7. srivarahichemicals.com [srivarahichemicals.com]
8. ::: Wellcome to YOUNG IL::: [youngilchem.co.kr]
9

. CN1014694B - Method for manufacturing sodium silicate - Google Patents
[patents.google.com]

e 10. nanotrun.com [nanotrun.com]

e 11. specialchem.com [specialchem.com]

e 12. Processo produttivo del sodio silicato [ingessil.com]
e 13. marsina.com [marsina.com]

e 14. vsvrchems.com [vsvrchems.com]

e 15. Sodium Silicate - Vetra [vetra.biz]

e 16. researchgate.net [researchgate.net]

e 17. PH value of sodium silicate - China's Best Welding Consumables Supplier
[tensileweld.com]

e 18. Liquid Sodium Silicate (Water Glass) [us.chemicalstore.com]

e 19. Liquid Sodium Silicate Manufacturer in Ahmedabad - Best Price
[shantisodiumsilicate.com]

e 20. ankitrajexpotrade.com [ankitrajexpotrade.com]

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b073388?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/article/sodium-silicate-production-and-uses.htm
https://en.wikipedia.org/wiki/Sodium_silicate
https://www.pentagonchemical.com/sodium-silicate.php
https://www.dcmsme.gov.in/old/publications/pmryprof/glass/ch23.pdf
https://novasilicate.com/en/sodium-silicate-solid-na%E2%82%82sio%E2%82%83-5-major-applications-production-methods-and-buying-guide/
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-Silicate
https://srivarahichemicals.com/how-to-choose-the-right-grade-of-sodium-silicate-glass-for-industry/
http://www.youngilchem.co.kr/y/en/01_product/01_02_fusibility.asp
https://patents.google.com/patent/CN1014694B/en
https://patents.google.com/patent/CN1014694B/en
https://www.nanotrun.com/blog/production-method-and-application-of-sodium-silicate_b1286.html
https://www.specialchem.com/adhesives/guide/sodium-silicate-adhesives
https://www.ingessil.com/en/processoproduttivosodio
https://www.marsina.com/sodium-silicate-plant/
https://vsvrchems.com/products.html
https://www.vetra.biz/sodium-silicate/?lang=en
https://www.researchgate.net/publication/243950953_The_Viscosity_Properties_of_Sodium_Silicate_Solutions
https://www.tensileweld.com/why-is-sodium-silicate-called-water-glass%EF%BC%9F.html
https://www.tensileweld.com/why-is-sodium-silicate-called-water-glass%EF%BC%9F.html
https://us.chemicalstore.com/sodium-silicate-solutionsodium-silicate-solution
https://www.shantisodiumsilicate.com/liquid-sodium-silicate-4451050.html
https://www.shantisodiumsilicate.com/liquid-sodium-silicate-4451050.html
https://ankitrajexpotrade.com/sodium-silicate/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073388?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 21. tirtabeningmulia.com [tirtabeningmulia.com]
e 22.yadda.icm.edu.pl [yadda.icm.edu.pl]

e 23. CN103293175A - Method for measuring chemical components of liquid sodium silicate -
Google Patents [patents.google.com]

e 24. pubs.acs.org [pubs.acs.org]

 To cite this document: BenchChem. [A Comprehensive Technical Guide to the Grades and
Specifications of Sodium Silicate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b073388#different-grades-and-specifications-of-
sodium-silicate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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